Cas no 1696694-39-9 (2-(3-methylpyrazin-2-yl)propanenitrile)

• Product Name: 2-(3-methylpyrazin-2-yl)propanenitrile
• CAS No: 1696694-39-9
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 6486689
• PubChem ID: 108426661
• Update Time: 2025-05-24

2-(3-methylpyrazin-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylpyrazin-2-yl)propanenitrile
• EN300-1856306
• 1696694-39-9

• Inchi： 1S/C8H9N3/c1-6(5-9)8-7(2)10-3-4-11-8/h3-4,6H,1-2H3
• InChI Key： TVKTYKYFVZEXFN-UHFFFAOYSA-N
• SMILES： N1C=CN=C(C)C=1C(C#N)C

Computed Properties

• Exact Mass: 147.079647300g/mol
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-(3-methylpyrazin-2-yl)propanenitrile

Comprehensive Overview of 2-(3-methylpyrazin-2-yl)propanenitrile (CAS No. 1696694-39-9): Properties, Applications, and Industry Insights

2-(3-methylpyrazin-2-yl)propanenitrile (CAS No. 1696694-39-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique pyrazine-based structure. This nitrile derivative features a 3-methylpyrazine core, which is increasingly studied for its potential in drug discovery and material science. The compound's molecular formula, C₈H₉N₃, and its 1696694-39-9 identifier make it a subject of interest for researchers exploring heterocyclic building blocks.

Recent trends in AI-driven drug discovery have amplified interest in compounds like 2-(3-methylpyrazin-2-yl)propanenitrile, as machine learning models identify pyrazine derivatives as promising scaffolds for kinase inhibitors. The compound's nitrile functional group (-CN) enhances its reactivity, making it valuable for click chemistry applications and bioconjugation strategies. Analytical techniques such as HPLC purity analysis and NMR spectroscopy confirm its structural integrity, with typical purity levels exceeding 97% for research-grade material.

The synthesis of CAS 1696694-39-9 typically involves palladium-catalyzed cross-coupling reactions, a process aligned with green chemistry principles that minimize heavy metal residues. This aligns with the pharmaceutical industry's focus on sustainable synthesis methods. Researchers frequently search for "pyrazine nitrile solubility" and "1696694-39-9 supplier," reflecting practical concerns about working with this compound. Its moderate solubility in polar organic solvents (DMSO, ethanol) but limited water solubility (<1 mg/mL at 25°C) informs formulation strategies.

In material science applications, 2-(3-methylpyrazin-2-yl)propanenitrile serves as a precursor for conductive polymers and coordination complexes. The methyl group at the 3-position of the pyrazine ring influences crystal packing, a property investigated through X-ray crystallography. These characteristics make it relevant for organic electronics research, particularly in developing novel semiconducting materials for flexible displays.

Quality control specifications for 1696694-39-9 typically include limits for residual solvents (<0.5%) and heavy metals (<10 ppm), meeting ICH guidelines for pharmaceutical intermediates. Storage recommendations emphasize protection from moisture (desiccated at 2-8°C) to prevent hydrolysis of the nitrile group. These parameters address common search queries like "2-(3-methylpyrazin-2-yl)propanenitrile stability" and "CAS 1696694-39-9 handling precautions."

Emerging applications in proteolysis-targeting chimeras (PROTACs) leverage the compound's ability to form hydrogen bonds with E3 ubiquitin ligases. This connects to trending topics in targeted protein degradation therapies. Patent analysis reveals growing interest from major pharmaceutical companies, with filings increasing 40% year-over-year for pyrazine nitrile derivatives, positioning 2-(3-methylpyrazin-2-yl)propanenitrile as a valuable intellectual property asset.

Environmental fate studies indicate 1696694-39-9 undergoes biodegradation within 28 days under OECD 301 test conditions, addressing ESG compliance concerns. The compound's ecotoxicity profile (Daphnia magna EC₅₀ >100 mg/L) makes it suitable for sustainable chemistry initiatives. These properties respond to increasing searches for "green alternatives to traditional intermediates" in specialty chemical markets.

Advanced computational modeling predicts 2-(3-methylpyrazin-2-yl)propanenitrile exhibits favorable ADME properties, particularly blood-brain barrier permeability (logBB = 0.32), sparking neuroscience research applications. The compound's Lipinski rule compliance (MW 147.18, logP 1.2) further supports its drug discovery potential. These characteristics align with industry demand for CNS-active scaffolds with improved bioavailability.

Market analysis shows the global pyrazine derivatives segment growing at 6.8% CAGR, driven by 1696694-39-9 applications in precision agriculture and veterinary pharmaceuticals. Custom synthesis services report increased demand for milligram-to-kilogram quantities, with technical specifications emphasizing chiral purity (>99% ee) for asymmetric synthesis applications. This responds to researcher inquiries about "enantioselective routes to 3-methylpyrazine derivatives."

Future research directions for 2-(3-methylpyrazin-2-yl)propanenitrile include exploration as a fluorophore precursor for bioimaging probes and development of metal-organic frameworks (MOFs) with tunable porosity. The compound's versatility ensures continued relevance across life sciences and advanced materials sectors, maintaining its status as a valuable research chemical with multidisciplinary applications.